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Compound of Interest

Compound Name: Rhenium(lll) chloride

Cat. No.: B087396

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the history, discovery, synthesis, and
properties of Rhenium Trichloride (ReCls). It is intended to serve as a technical resource,
offering detailed experimental protocols and structured data for easy reference and
comparison.

History and Discovery

The journey of Rhenium Trichloride begins shortly after the discovery of the element Rhenium
itself. Rhenium was first isolated in 1925 by German scientists Walter Noddack, Ida Tacke, and
Otto Berg.[1] This discovery filled a gap in the periodic table and opened a new chapter in
inorganic chemistry.

Just a few years later, in 1932, Rhenium Trichloride (ReCls) was first synthesized and identified
by Geilmann, Wrigge, and Biltz.[2] Their work established the existence of this lower oxidation
state chloride, which would later be recognized for its fascinating structural chemistry. The
compound is notable in the history of inorganic chemistry as an early example of a metal
cluster compound featuring direct metal-metal bonds.[1]

Physicochemical and Structural Properties

Rhenium Trichloride is a dark red, crystalline, and hygroscopic solid that is non-volatile under
standard conditions.[1][2] It is insoluble in many ordinary solvents and hydrolyzes in water to
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form hydrated rhenium(lll) oxide (Re203-xH20).[1] A key characteristic is its thermal
decomposition at approximately 500 °C.[1]

Quantitative Data Summary

The physical, crystallographic, and thermodynamic properties of Rhenium Trichloride are
summarized in the tables below for quick reference.

Table 1: Physical and Chemical Properties of Rhenium Trichloride

Property Value Citations

ReCls (Exists as the trimer,

Molecular Formula [1][2]
ResClo)

Molar Mass 292.57 g/mol [1][2]
Dark red, crystalline, non-

Appearance ) ] [11[2]
volatile solid

Density 4.8 g/cm?3 (4800 kg/m 3) [1112]

Decomposition Point ~500 °C (932 °F; 773 K) [1]

o Hydrolyzes to form

Solubility in Water [1]12]

Re203-xH20

o ) Soluble in acetone, methanol,
Solubility in Organic Solvents ] ] [2]
and acetic acid

CAS Number 13569-63-6 [1]12]

Table 2: Crystallographic Data for Trirhenium Nonachloride (ResClo)
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Parameter Value Citations
Crystal System Trigonal (Rhombohedral) [11[3]
Space Group R-3m (No. 166) [1][3]
Lattice Constants a=10.29A,c=2162A [3]

o =90° B=90°y=120° [3]

Unit Cell Volume 1983.47 As [3]

Molecular and Crystal Structure

The fundamental structural unit of Rhenium Trichloride is the trimeric cluster ResClo.[2] As
determined by X-ray crystallography, this cluster features a triangle of rhenium atoms
connected by direct Re-Re bonds.[1] The structure is composed of ResCli2 subunits where
each ResClo cluster is further linked to adjacent clusters through three bridging chloride
ligands, forming extended two-dimensional sheets.[1][3] Within each ResCls unit, each rhenium
atom is coordinated to one terminal chloride, two bridging chlorides within the cluster, and two
other rhenium atoms.

Caption: 2D representation of the core ResClo cluster unit.

Synthesis of Rhenium Trichloride

Several methods have been established for the synthesis of Rhenium Trichloride. The most
efficient and common method is the thermal decomposition of Rhenium Pentachloride (ReCls).
[1][2] Other routes include the reaction of rhenium powder with sulphuryl chloride and the
thermal decomposition of hexachlororhenate(lV) salts.[1][2] The chemical reactivity of the
resulting ReCls can vary; material that is purified by vacuum sublimation at 500 °C is found to
be comparatively unreactive.[1][2]
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Rhenium Pentachloride 3 ReCls —~ ResCls + 3 Cl2 Thermal Decomposition
(ReCls) in N2 atmosphere

Rhenium Powder Reaction with Rhenium Trichloride
(Re) Sulphuryl Chloride (SO2Cl2) (ResCls)

Thermal
Decomposition

Hexachlororhenate(lV) Salts
(e.g., K2ReCle)

Y
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Caption: Primary synthetic routes for Rhenium Trichloride (ResClo).

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of Rhenium Trichloride.

This procedure is adapted from the checked synthesis reported in Inorganic Syntheses.[4] It is
the most efficient method for producing Rhenium Trichloride.[1][2]

Materials and Equipment:

e Rhenium Pentachloride (ReCls)

o High-purity Nitrogen (Nz2) gas supply

e Hard glass (e.g., Pyrex or Jena) combustion tube with multiple bulbs or sections
e Tube furnace capable of reaching at least 500 °C

» Gas flow regulators and bubblers

e Schlenk line or glove box for handling air-sensitive materials

Procedure:
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e Apparatus Setup: A hard glass combustion tube, similar to that used for the preparation of
ReCls, is employed. The tube should be designed to allow for sublimation from one section
to another.

o Loading: The previously synthesized Rhenium Pentachloride is loaded into the first section
or bulb of the combustion tube under an inert atmosphere (e.g., inside a glove box) to
prevent hydrolysis.

 Inerting: The loaded tube is connected to a nitrogen gas line. The entire system is thoroughly
purged with a steady stream of dry nitrogen to remove all traces of air and moisture.

o Decomposition: The section containing the ReCls is heated cautiously with the tube furnace
while maintaining a rapid stream of nitrogen. The ReCls is a brown solid that will produce
brown fumes upon heating.[4]

o Separation: As the temperature increases, a portion of the unreacted ReCls will sublime and
move downstream into the next, cooler section of the tube. The ReCls decomposes, leaving
behind a residue of dark red Rhenium Trichloride.

o Completion: The decomposition is considered complete when the evolution of brown fumes
of ReCls ceases. The residual Rhenium Trichloride will appear as a dark red solid.

o Sublimation (Optional Purification): The Rhenium Trichloride itself can be sublimed at a much
higher temperature, producing a characteristic green vapor.[4] However, attempts to purify
ReCls by sublimation at atmospheric pressure can lead to further decomposition.[4] For a
less reactive product, vacuum sublimation at 500 °C is recommended.[1]

e Cooling and Collection: Once the reaction is complete, the furnace is turned off, and the
combustion tube is allowed to cool to room temperature under a continuous flow of nitrogen.
The crude Rhenium Trichloride product can then be removed from the tube inside a glove
box.

Yield: The yield is dependent on the complete decomposition of the starting pentachloride.
This method provides an alternative route starting from the elemental metal.[1][2]

Materials and Equipment:
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e Rhenium metal powder

e Sulphuryl chloride (SO2Clz2), distilled

e Optional: Anhydrous Aluminum Chloride (AICI3) as a catalyst

o Reaction vessel (e.g., three-necked flask) with a reflux condenser and gas inlet/outlet

e Heating mantle

¢ Inert atmosphere supply (Argon or Nitrogen)

Procedure:

o Setup: Assemble the reaction flask with the reflux condenser under an inert atmosphere.

e Reactants: Suspend rhenium powder in an excess of freshly distilled sulphuryl chloride in the
reaction flask. If used, a catalytic amount of AICIs can be added.

e Reaction: Heat the mixture to reflux. The reaction progress can be monitored by the
consumption of the metallic rhenium powder.

« |solation: After the reaction is complete (typically several hours), the mixture is cooled. The
excess sulphuryl chloride is removed by distillation under reduced pressure.

 Purification: The resulting solid crude product is washed with a dry, non-coordinating solvent
to remove any soluble impurities and then dried under vacuum.

Applications in Research and Drug Development

Rhenium Trichloride is primarily used as a versatile starting material and precursor for the
synthesis of a wide range of organometallic and coordination complexes of rhenium.[2][5] Its
unique cluster structure and reactivity make it a valuable building block in academic and
industrial research. While direct applications in drug development are not common, the rhenium
complexes synthesized from ReCls are investigated for various purposes, including catalysis
and materials science, which can have indirect relevance to the pharmaceutical industry
through the development of new synthetic methodologies.[6]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemeurope.com/en/encyclopedia/Rhenium_trichloride.html
https://www.attelements.com/rhenium-metals-and-alloys/rhenium-(iii)-chloride-(recl3)-powder.html
https://www.nbinno.com/article/other-organic-chemicals/the-chemical-journey-of-rhenium-trichloride-from-synthesis-to-application-fr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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